Cas no 83012-13-9 (4-Chloro-2,8-bis(trifluoromethyl)quinoline)

4-Chloro-2,8-bis(trifluoromethyl)quinoline structure
83012-13-9 structure
Product Name:4-Chloro-2,8-bis(trifluoromethyl)quinoline
CAS No:83012-13-9
MF:C11H4ClF6N
MW:299.599582672119
MDL:MFCD00075104
CID:90841
PubChem ID:24860490
Update Time:2024-10-27

4-Chloro-2,8-bis(trifluoromethyl)quinoline Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-2,8-bis-trifluoromethylquinoline
    • 2,8-BIS(TRIFLUOROMETHYL)-4-CHLOROQUINOLINE
    • 4-Chloro-2,8-bis(trifluoromethyl)quinoline
    • 4-Chloro-2,8-bis-trifluoromethyl-quinoline
    • Quinoline, 4-chloro-2,8-bis(trifluoromethyl)-
    • PubChem5932
    • 6-Chloro-2,8-bis(trifluoromethyl)quinoline
    • KSC650E9N
    • ZSQOESPYYNJBCZ-UHFFFAOYSA-N
    • PC9012
    • AB02852
    • VQ10074
    • TRA0030
    • 4-Chloro-2,8-bis(trifluoromethyl)quinoline (ACI)
    • CS-D0693
    • 4-Chloro-2 pound not8-bis(trifluoromethyl)quinoline
    • J-514925
    • 4-Chloro-2,8-bis(trifluoromethyl)quinoline, 97%
    • MFCD00075104
    • AKOS005259145
    • NS00059506
    • FT-0610760
    • 4-chloranyl-2,8-bis(trifluoromethyl)quinoline
    • SY005990
    • 2,8-bis-(trifluoromethyl)-4-chloroquinoline
    • SCHEMBL1258312
    • EINECS 280-132-5
    • A840489
    • A26938
    • PS-7134
    • AC-7386
    • DTXSID20232129
    • AMY14348
    • 83012-13-9
    • 4-chloro-2,8-di(trifluoromethyl)quinoline
    • DTXCID70154620
    • MDL： MFCD00075104
    • Inchi： 1S/C11H4ClF6N/c12-7-4-8(11(16,17)18)19-9-5(7)2-1-3-6(9)10(13,14)15/h1-4H
    • InChI Key： ZSQOESPYYNJBCZ-UHFFFAOYSA-N
    • SMILES： FC(C1C=C(Cl)C2C=CC=C(C=2N=1)C(F)(F)F)(F)F

Computed Properties

  • Exact Mass: 298.99400
  • Monoisotopic Mass: 298.994
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 0
  • Complexity: 328
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12.9
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.6

Experimental Properties

  • Color/Form: Solid
  • Density: 1.5242 (estimate)
  • Melting Point: 46-48 °C (lit.)
  • Boiling Point: No data available
  • Flash Point: Degrees Fahrenheit:235.4°F
    Degrees Celsius:113°C
  • Refractive Index: 1.456
  • PSA: 12.89000
  • LogP: 4.92580
  • Vapor Pressure: No data available
  • Solubility: Not available

4-Chloro-2,8-bis(trifluoromethyl)quinoline Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S37/39
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38
  • HazardClass：IRRITANT
  • Storage Condition：2-8 °C

4-Chloro-2,8-bis(trifluoromethyl)quinoline Customs Data

  • HS CODE：2933499090
  • Customs Data：

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Chloro-2,8-bis(trifluoromethyl)quinoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
008202-250mg
2,8-Bis(trifluoromethyl)-4-chloroquinoline
 83012-13-9 97%
250mg
 ￡18.00 2022-03-01
Fluorochem
008202-5g
2,8-Bis(trifluoromethyl)-4-chloroquinoline
 83012-13-9 97%
5g
 ￡136.00 2022-03-01
Fluorochem
008202-10g
2,8-Bis(trifluoromethyl)-4-chloroquinoline
 83012-13-9 97%
10g
 ￡238.00 2022-03-01
AstaTech
51384-1/G
4-CHLORO-2,8-BIS(TRIFLUOROMETHYL)QUINOLINE
 83012-13-9 97%
1g
 $42 2023-09-17
AstaTech
51384-5/G
4-CHLORO-2,8-BIS(TRIFLUOROMETHYL)QUINOLINE
 83012-13-9 97%
5g
 $147 2023-09-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.
005845-1g
4-Chloro-2,8-bis(trifluoromethyl)quinoline
 83012-13-9 97%
1g
 1136.0CNY 2021-07-03
Chemenu
CM144741-5g
2,8-Bis(trifluoromethyl)-4-chloroquinoline
 83012-13-9 97%
5g
 $168 2021-08-05
Chemenu
CM144741-10g
2,8-Bis(trifluoromethyl)-4-chloroquinoline
 83012-13-9 97%
10g
 $290 2021-08-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-XL307-1g
4-Chloro-2,8-bis(trifluoromethyl)quinoline
 83012-13-9 97%
1g
 450.0CNY 2021-07-16
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-XL307-50mg
4-Chloro-2,8-bis(trifluoromethyl)quinoline
 83012-13-9 97%
50mg
 55.0CNY 2021-07-16

4-Chloro-2,8-bis(trifluoromethyl)quinoline Production Method

Production Method 1

150785-70-9 150785-70-9
83012-13-9 83012-13-9
Reaction Conditions
1.1 Reagents: Acetyl chloride Solvents: Acetic acid ;  6 h, 25 °C
Reference
Synthesis of quinoline analogs. Search for antimalarial agents
Babu, Konda Ramesh; et al, Monatshefte fuer Chemie, 2008, 139(2), 179-181

Production Method 2

104-15-4 104-15-4
35853-41-9 35853-41-9
83012-13-9 83012-13-9
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Acetone ,  Water ;  30 min, pH 11, 5 °C
2.1 Reagents: Acetyl chloride Solvents: Acetic acid ;  6 h, 25 °C
Reference
Synthesis of quinoline analogs. Search for antimalarial agents
Babu, Konda Ramesh; et al, Monatshefte fuer Chemie, 2008, 139(2), 179-181

Production Method 3

372-31-6 372-31-6
83012-13-9 83012-13-9
Reaction Conditions
1.1 3 h, 120 °C
1.2 Reagents: Water ;  cooled
2.1 Reagents: Phosphorus oxychloride ;  5 h, 80 °C
2.2 Reagents: Water ;  cooled
Reference
Synthesis of novel triazole-linked mefloquine derivatives: Biological evaluation against Plasmodium falciparum
Hamann, Anton R.; et al, Bioorganic & Medicinal Chemistry Letters, 2014, 24(23), 5466-5469

Production Method 4

35853-41-9 35853-41-9
83012-13-9 83012-13-9
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ;  4 h, 80 °C
Reference
New hybrid trifluoromethylquinolines as antiplasmodium agents
da Silva, Renata M. R. J.; et al, Bioorganic & Medicinal Chemistry, 2019, 27(6), 1002-1008

Production Method 5

35853-41-9 35853-41-9
83012-13-9 83012-13-9
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride
Reference
A straightforward and high yielding synthesis of mefloquine. II
Adam, Solange, Tetrahedron, 1991, 47(36), 7609-14

Production Method 6

372-31-6 372-31-6
83012-13-9 83012-13-9
Reaction Conditions
1.1 3 h, 150 °C
2.1 Reagents: Phosphorus oxychloride ;  4 h, 80 °C
Reference
New hybrid trifluoromethylquinolines as antiplasmodium agents
da Silva, Renata M. R. J.; et al, Bioorganic & Medicinal Chemistry, 2019, 27(6), 1002-1008

Production Method 7

372-31-6 372-31-6
83012-13-9 83012-13-9
Reaction Conditions
1.1 150 °C
2.1 Reagents: Phosphorus oxychloride ;  reflux
Reference
Investigations into the flexibility of the 3D structure and rigid backbone of quinoline by fluorine addition to enhance its blue emission
Alapour, S.; et al, CrystEngComm, 2018, 20(16), 2316-2323

4-Chloro-2,8-bis(trifluoromethyl)quinoline Raw materials

4-Chloro-2,8-bis(trifluoromethyl)quinoline Preparation Products

4-Chloro-2,8-bis(trifluoromethyl)quinoline Related Literature

Related Categories

83012-13-9 (4-Chloro-2,8-bis(trifluoromethyl)quinoline) Related Products

Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.